Cas no 1804829-22-8 (Methyl 5-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 5-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1804829-22-8
• MF: C₉H₇F₄NO₄
• MW: 269.149796724319
• CID: 4830989
• Update Time: 2025-10-19

Methyl 5-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H7F4NO4/c1-17-8(16)6-4(3-10)2-5(7(15)14-6)18-9(11,12)13/h2H,3H2,1H3,(H,14,15)
• InChI Key： SZUGVMVBAKARMI-UHFFFAOYSA-N
• SMILES： FCC1C=C(C(NC=1C(=O)OC)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 438
• XLogP3: 1.4
• Topological Polar Surface Area: 64.599

Additional information on Methyl 5-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 5-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804829-22-8): An Overview

Methyl 5-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804829-22-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex structure, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 5-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate is notable for its combination of fluorinated and hydroxyl groups, which contribute to its unique chemical properties. The presence of a fluoromethyl group and a trifluoromethoxy substituent on the pyridine ring imparts significant stability and reactivity, making it an attractive candidate for drug design and synthesis.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical research due to their enhanced metabolic stability and improved pharmacokinetic properties. The fluorine atoms in Methyl 5-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate play a crucial role in modulating the compound's biological activity, making it a valuable scaffold for the development of new drugs.

In the context of medicinal chemistry, Methyl 5-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate has been explored for its potential as an inhibitor of various enzymes and receptors. For instance, preliminary studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively target these kinases without affecting other cellular processes makes it a promising lead compound for further optimization.

Beyond its potential as an enzyme inhibitor, Methyl 5-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate has also been investigated for its anti-inflammatory properties. Inflammation is a critical component in many diseases, including autoimmune disorders and chronic conditions. The hydroxyl group in the compound's structure may contribute to its anti-inflammatory effects by interacting with specific cellular pathways involved in the inflammatory response.

Furthermore, the structural diversity of Methyl 5-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate allows for extensive derivatization, enabling researchers to fine-tune its properties for specific therapeutic applications. This flexibility is particularly valuable in drug discovery, where small modifications can significantly impact the efficacy and safety profile of a compound.

Clinical trials are currently underway to evaluate the safety and efficacy of derivatives of Methyl 5-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate. Early results have been promising, with several derivatives showing favorable pharmacokinetic profiles and reduced side effects compared to existing treatments. These findings underscore the potential of this compound as a platform for developing next-generation therapeutics.

In addition to its pharmaceutical applications, Methyl 5-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate has also found use in chemical synthesis as a building block for more complex molecules. Its unique reactivity profile makes it an excellent starting material for the synthesis of various functionalized pyridines, which are important intermediates in the production of fine chemicals and pharmaceuticals.

The synthesis of Methyl 5-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate involves several steps, including the formation of the pyridine ring and subsequent functionalization with the fluorinated and hydroxyl groups. Recent advancements in synthetic methods have made this process more efficient and scalable, facilitating its production on both laboratory and industrial scales.

In conclusion, Methyl 5-(fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804829-22-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for developing novel therapeutic agents with improved efficacy and safety profiles. As research continues to advance, this compound is likely to play an increasingly important role in addressing unmet medical needs and improving patient outcomes.